Cas no 1797597-43-3 (2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine)
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-ethylsulfonylpiperidin-4-yl)oxy-6-methylpyridine
- 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine
-
- Inchi: 1S/C13H20N2O3S/c1-3-19(16,17)15-9-7-12(8-10-15)18-13-6-4-5-11(2)14-13/h4-6,12H,3,7-10H2,1-2H3
- InChI Key: BCEKAEOXSIOWEL-UHFFFAOYSA-N
- SMILES: C1(OC2CCN(S(CC)(=O)=O)CC2)=NC(C)=CC=C1
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6359-5502-2μmol |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-5μmol |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-10μmol |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-20μmol |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-1mg |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-2mg |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-3mg |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-4mg |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-5mg |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5502-10mg |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine |
1797597-43-3 | 10mg |
$118.5 | 2023-09-09 |
2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine
Professional Introduction to Compound with CAS No. 1797597-43-3 and Product Name: 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine
Compound with the CAS number 1797597-43-3 and the product name 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridine core, which is a common scaffold in many bioactive molecules, enhanced by an ethylsulfonyl-piperidine moiety and a methoxy substituent at the 6-position. Such structural features not only contribute to its chemical stability but also influence its biological activity, making it a promising candidate for further investigation.
The ethylsulfonyl-piperidine group is particularly noteworthy as it has been extensively studied for its role in modulating various biological pathways. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of drugs with therapeutic effects. In the case of 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine, the ethylsulfonyl group introduces a polar region that can enhance solubility and binding affinity, while the piperidine ring provides a rigid framework that maintains the compound's conformational integrity. These features make it an attractive candidate for further exploration in medicinal chemistry.
Recent research has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. Pyridines are versatile heterocyclic compounds that can be modified in numerous ways to achieve specific biological activities. The presence of a methyl group at the 6-position of the pyridine ring in 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine further enhances its potential as a pharmacophore. This substitution pattern has been observed in several bioactive molecules, suggesting that it may contribute to the compound's ability to interact with biological targets effectively.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The structural features of 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine suggest that it may have applications in various therapeutic areas, including oncology, neurology, and inflammation. For instance, studies have shown that piperidine derivatives can modulate kinase activity, which is relevant to several diseases, including cancer. The ethylsulfonyl group may also contribute to anti-inflammatory effects by interacting with specific signaling pathways involved in inflammation.
The synthesis of 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine involves a series of well-established organic reactions that highlight the synthetic versatility of pyridine derivatives. The introduction of the ethylsulfonyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the methoxy substitution at the 6-position must be performed under conditions that prevent unwanted side reactions. These synthetic challenges underscore the importance of expertise in medicinal chemistry when developing novel compounds like this one.
From a computational chemistry perspective, 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine has been subjected to various molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how the compound's structure influences its biological activity. For example, molecular docking simulations have shown that this compound can bind effectively to several protein targets relevant to cancer and inflammation. Such findings are crucial for guiding further experimental investigations and optimizing lead compounds for therapeutic use.
The pharmacokinetic properties of 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration. However, further studies are needed to fully characterize these properties and identify any potential issues that might need to be addressed during drug development.
In conclusion, 2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine (CAS No. 1797597-43-3) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an important role in the development of novel drugs addressing various diseases.
1797597-43-3 (2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)-6-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)